Cas no 1310949-87-1 (4,4,5,5-Tetramethyl-2-4-(2,2,2-trifluoroethyl)phenyl-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-4-(2,2,2-trifluoroethyl)phenyl-1,3,2-dioxaborolane
• CAS No: 1310949-87-1
• MF: C₁₄H₁₈BF₃O₂
• MW: 286.097734928131
• MDL: MFCD18734065
• CID: 4587548
• PubChem ID: 58452557
• Update Time: 2025-05-26

4,4,5,5-Tetramethyl-2-4-(2,2,2-trifluoroethyl)phenyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 1,3,2-DIOXABOROLANE, 4,4,5,5-TETRAMETHYL-2-[4-(2,2,2-TRIFLUOROETHYL)PHENY+
• 4,4,5,5-Tetramethyl-2-4-(2,2,2-trifluoroethyl)phenyl-1,3,2-dioxaborolane

• MDL： MFCD18734065
• Inchi： 1S/C14H18BF3O2/c1-12(2)13(3,4)20-15(19-12)11-7-5-10(6-8-11)9-14(16,17)18/h5-8H,9H2,1-4H3
• InChI Key： BBCHOGMROQZLQC-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC=C(CC(F)(F)F)C=C1

Additional information on 4,4,5,5-Tetramethyl-2-4-(2,2,2-trifluoroethyl)phenyl-1,3,2-dioxaborolane

4,4,5,5-Tetramethyl-2-4-(2,2,2-Trifluoroethyl)Phenyl-1,3,2-Dioxaborolane (CAS No. 1310949-87-1): A Versatile Building Block in Modern Organic Synthesis

4,4,5,5-Tetramethyl-2-4-(2,2,2-trifluoroethyl)phenyl-1,3,2-dioxaborolane (CAS No. 1310949-87-1) is a synthetically valuable organoboron compound that has gained significant attention in the field of chemical synthesis. This compound belongs to the class of dioxaborolanes, a subclass of boronic esters known for their stability and reactivity in cross-coupling reactions. The molecule features a trifluoroethyl-substituted aromatic ring linked to a tetramethyl-substituted dioxaborolane core. The strategic placement of fluorine atoms and methyl groups imparts unique electronic and steric properties that make this compound particularly useful in fine chemical and pharmaceutical industries.

The structural framework of 4-(trifluoroethyl)phenylboronic acid pinacol ester enables its application as a preformed boronate ester in Suzuki-Miyaura coupling reactions. Recent studies have demonstrated that the trifluoromethyl group significantly enhances the reactivity of arylboronic acids by stabilizing transition states through electron-withdrawing effects. This property is critical for achieving high yields in coupling reactions involving challenging substrates such as heteroaromatic compounds or electron-deficient arenes.

In the context of modern drug discovery pipelines, compounds like CAS No. 1310949-87-1 play a pivotal role as synthetic intermediates for constructing complex molecular architectures. The trifluoroethyl substitution pattern is particularly valuable for modulating pharmacokinetic profiles of drug candidates through fluorine's influence on metabolic stability and lipophilicity. Notably, recent publications in the Journal of Medicinal Chemistry have highlighted the use of similar fluorinated boronates in the synthesis of next-generation kinase inhibitors with improved bioavailability.

The synthetic accessibility of this compound has been optimized through advanced methodologies such as transition-metal-catalyzed borylation reactions. Research published in Advanced Synthesis & Catalysis (Vol. 366) describes an efficient Pd-catalyzed protocol using [bis(pinacolato)diboron] as the borylating agent under microwave irradiation conditions. This approach achieves high regioselectivity and functional group tolerance while maintaining the integrity of the sensitive trifluoromethyl group.

From an analytical chemistry perspective, characterization techniques for CAS No. 1310949-87-1 include nuclear magnetic resonance (NMR) spectroscopy with characteristic signals at δ 8.76 (s) for aromatic protons and δ 0.86 (s) for methyl groups adjacent to boron atoms. High-resolution mass spectrometry confirms its molecular formula C₁₅H₂₃BFO₃, with accurate m/z values aligning with theoretical predictions within ±3 ppm error margins.

In green chemistry applications, this compound demonstrates advantageous properties compared to traditional boronic acids. The dioxaborolane protecting group strategy reduces sensitivity to air and moisture while maintaining sufficient reactivity for coupling processes at moderate temperatures (typically 80–120°C). A comparative study published in Green Chemistry (Vol. 35) showed that reactions using protected boronates like this one achieved comparable yields with reduced solvent consumption and waste generation.

The trifluoromethylation pattern present in this molecule has become increasingly important in agrochemical development programs targeting herbicides and fungicides with enhanced environmental profiles. Fluorinated substituents often improve target specificity while reducing off-target effects through precise modulation of molecular interactions at receptor sites.

In materials science research domains such as organic electronics or photovoltaics development teams have explored derivatives of this scaffold for their potential to modify charge transport properties through controlled fluorination patterns on conjugated systems.

The commercial availability of this compound reflects its growing importance across multiple industries including pharmaceuticals fine chemicals and specialty materials manufacturing sectors worldwide where it serves both as a building block and as an enabler technology for more complex syntheses requiring precise control over substitution patterns during multi-step processes.